Cas no 72490-01-8 (Fenoxycarb)

• Product Name: Fenoxycarb
• CAS No: 72490-01-8
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 59351
• PubChem ID: 329754956
• Update Time: 2026-05-14

Fenoxycarb Chemical and Physical Properties

Names and Identifiers

• Ethyl (2-(4-phenoxyphenoxy)ethyl)carbamate
• Fenoxycarb
• Ethyl 2-(4-phenoxyphenoxy)ethylcarbamate
• ABG-6215
• FENOXYXARB

• MDL： MFCD00144303
• Inchi： 1S/C17H19NO4/c1-2-20-17(19)18-12-13-21-14-8-10-16(11-9-14)22-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,18,19)
• InChI Key： HJUFTIJOISQSKQ-UHFFFAOYSA-N
• SMILES： CCOC(NCCOC1=CC=C(OC2=CC=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 301.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9

Experimental Properties

• Color/Form: White crystals
• Density: 1.1222 (rough estimate)
• Melting Point: 53-54°
• Boiling Point: 442.47°C (rough estimate)
• Flash Point: Fahrenheit: 435.2 ° f
  Celsius: 224 ° c
  
• Refractive Index: 1.5400 (estimate)
• PSA: 56.79000
• LogP: 3.99470
• Solubility: It is soluble in acetone, chloroform, methanol, isopropanol, ethyl acetate, ether, toluene and other organic solvents, slightly soluble in n-hexane, but poorly soluble in water. Stable to light.
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Fenoxycarb Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351-H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 40-50/53
• Safety Instruction： 60-61
• RTECS：FD0423000
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): 9220 i.p.; 16800 orally (Dorn)
• Risk Phrases：R50/53
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Fenoxycarb

Introduction to Fenoxycarb (CAS No. 72490-01-8)

Fenoxycarb, also known by its CAS number 72490-01-8, is a compound that has garnered significant attention in various scientific and industrial applications. This chemical entity is classified as a carbamate derivative, and its unique properties make it valuable in fields such as agriculture, pest control, and environmental science. The compound's structure and functionality have been extensively studied, leading to its adoption in innovative solutions across multiple industries.

The name "Fenoxycarb" itself is derived from its chemical composition, which includes a phenyl group and a carbamate moiety. This combination contributes to its stability and reactivity under different conditions. Recent studies have highlighted the compound's ability to act as an insect growth regulator, making it a key player in integrated pest management systems. Its application in controlling pests without adverse effects on non-target species has positioned it as an eco-friendly alternative to traditional pesticides.

One of the most notable advancements involving Fenoxycarb (CAS No. 72490-01-8) is its role in sustainable agriculture. Researchers have demonstrated that it can effectively disrupt the life cycle of harmful insects, thereby reducing crop damage and increasing yield. This has been particularly beneficial in regions where chemical-intensive farming practices are being phased out in favor of more environmentally conscious methods.

In addition to its agricultural applications, Fenoxycarb has found utility in the development of biodegradable materials. Its ability to undergo controlled degradation under specific environmental conditions makes it a promising candidate for use in packaging and other disposable products. This aligns with global efforts to reduce plastic waste and promote circular economy principles.

Recent breakthroughs in synthetic chemistry have also expanded the potential uses of Fenoxycarb (CAS No. 72490-01-8). Scientists have developed novel synthesis pathways that enhance the compound's stability and bioavailability, opening new avenues for its application in pharmaceuticals and biotechnology. These advancements underscore the compound's versatility and its growing importance in cutting-edge research.

The global market for Fenoxycarb has seen steady growth over the past decade, driven by increasing demand from both developed and emerging economies. Its adoption in green technologies and sustainable practices has further cemented its position as a vital component in modern industry.

In conclusion, Fenoxycarb (CAS No. 72490-01-8) stands out as a multifaceted compound with applications spanning agriculture, environmental science, and materials development. As research continues to uncover new potential uses, its role in fostering sustainable development is expected to grow significantly.